Cas no 1154665-72-1 (3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile)

• Product Name: 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile
• CAS No: 1154665-72-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4672635
• Update Time: 2025-06-15

3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(dimethylamino)piperidin-1-yl]-3-oxopropanenitrile
• FCH175004
• RP25382
• NE48633
• 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile

• Inchi： 1S/C10H17N3O/c1-12(2)9-4-7-13(8-5-9)10(14)3-6-11/h9H,3-5,7-8H2,1-2H3
• InChI Key： ZFQALTITBUDSLV-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 1154665-72-1 and Product Name: 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile

Compound with the CAS number 1154665-72-1 and the product name 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates a piperidine ring substituted with a dimethylamino group at the 3 and 4 positions, linked to a nitrile group attached to an oxopropyl moiety. This specific arrangement imparts distinct chemical and biological activities that make it a valuable candidate for further investigation.

The 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile structure is particularly intriguing because it combines elements that are known to enhance binding affinity and selectivity in drug molecules. The piperidine core is a common pharmacophore in many bioactive compounds, often found in antipsychotic, antihistaminic, and anti-inflammatory drugs. The presence of the dimethylamino group at the 3 and 4 positions further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. Additionally, the nitrile group and the oxopropyl moiety contribute to the compound's overall solubility and stability, making it suitable for various formulation strategies.

Recent studies have highlighted the importance of 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile in the development of novel therapeutic agents. Researchers have been exploring its potential as a scaffold for small-molecule drugs due to its ability to engage with multiple biological pathways simultaneously. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic disorders. The dimethylamino groups are particularly noteworthy, as they can form hydrogen bonds with polar residues in protein active sites, thereby enhancing binding affinity.

In addition to its enzymatic interactions, 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile has shown promise in cellular assays. Its structural features allow it to interact with both hydrophobic and hydrophilic regions of biological targets, making it a versatile candidate for drug design. The nitrile group, for example, can participate in dipole-dipole interactions and hydrogen bonding, while the oxopropyl moiety provides a rigid scaffold that maintains the compound's conformational integrity. These properties make it an attractive candidate for further optimization.

The synthesis of 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct the piperidine ring efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization of the molecule. These methodologies have significantly improved the yield and purity of 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile, facilitating its use in downstream applications.

One of the most exciting aspects of 3-4-(dimethylamino)piperidin-1-yl-3-oxopropanenitrile is its potential in combination therapy regimens. Its ability to interact with multiple targets suggests that it could be used alongside other drugs to achieve synergistic effects. For example, researchers are investigating its potential role in combination therapies for neurological disorders, where its dual-targeting capability could provide therapeutic advantages over single-agent treatments. This approach aligns with current trends in drug development, which emphasize personalized medicine and multi-target intervention strategies.

The pharmacokinetic properties of 3-4-(dimethylamino)piperidin-1-yloxypropanenitrile are also of great interest. Studies indicate that this compound exhibits favorable solubility profiles, which are crucial for oral bioavailability. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile. These findings are encouraging and warrant additional investigation into its potential as a lead compound for drug development.

Future directions for research on CAS No. 1154665:72: Given its promising characteristics,this compound warrants extensive exploration across various therapeutic areas.* Researchers are particularly interested*in evaluating*its efficacy*in models*of inflammation,*neurodegeneration,*and metabolic diseases.* Additionally,structure/activity relationship studies*will be crucial*for optimizing*its pharmacological properties.* Collaborative efforts between chemists,*biologists,*and clinicians*are essential*for translating*preclinical findings*into clinical applications.*

In conclusion,CAS No.*1154665:72*and*the product name *`3` `-`4` `(`dimethylamino```)*piperidin`` `-`1` `-`yl`` *`-`3` *`` *(`*`` *)`*oxo`` *(`*`` *)`*propane`` *(`*`` *)`*nitrile> represent*an exciting opportunity*for innovation*in pharmaceutical chemistry.* Their unique structural features,*combined with their demonstrated biological activity,*make them valuable candidates*for further research.* As our understanding*of these compounds grows,*we can anticipate new therapeutic possibilities*that could benefit patients worldwide.* The continued exploration*of such molecules*holds great promise*for advancing human health.